Cas no 752148-79-1 (Benzenemethanesulfonicacid, 4-ethyl-)

• Product Name: Benzenemethanesulfonicacid, 4-ethyl-
• CAS No: 752148-79-1
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 561648
• PubChem ID: 17954190
• Update Time: 2025-04-19

Benzenemethanesulfonicacid, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonicacid, 4-ethyl-
• Benzenemethanesulfonic acid, 4-ethyl- (9CI)
• (4-ethylphenyl)methanesulfonic acid
• SCHEMBL1309214
• DTXSID40591720
• 752148-79-1

• Inchi： 1S/C9H12O3S/c1-2-8-3-5-9(6-4-8)7-13(10,11)12/h3-6H,2,7H2,1H3,(H,10,11,12)
• InChI Key： ZAYOKYBGDYUODE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)CC)(=O)(=O)O

Computed Properties

• Exact Mass: 200.05076
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37